Cas no 69207-83-6 (Aluminum magnesium isoproxide)

• Product Name: Aluminum magnesium isoproxide
• CAS No: 69207-83-6
• MF: C₁₅H₃₅AlMgO₅
• MW: 346.721945047379
• MDL: MFCD00070426
• CID: 90465
• PubChem ID: 22024083
• Update Time: 2025-05-20

Aluminum magnesium isoproxide Chemical and Physical Properties

Names and Identifiers

• Aluminum magnesium isoproxide
• Magnesium aluminum i-propoxide
• Magnesiumaluminumipropoxidewhitextl
• Aluminum magnesium isopropoxide
• Aluminum magnesium isopropoxide (metals basis) w/v in isopropanol
• 2-Propanol, aluminum magnesium salt (8:2:1) (9CI)
• Aluminum;magnesium;propan-2-olate
• ALUMINUM MAGNESIUM ISOPROPOXIDE, 99.95+% (METALS BASIS)
• 69207-83-6
• Aluminum magnesium isopropoxide,99.95+%(metals basis)
• ALUMINIUM(3+) MAGNESIUM(2+) PENTAKIS(PROPAN-2-OLATE)

• MDL： MFCD00070426
• Inchi： 1S/5C3H7O.Al.Mg/c5*1-3(2)4;;/h5*3H,1-2H3;;/q5*-1;+3;+2
• InChI Key： GREPRXTWWXHFPD-UHFFFAOYSA-N
• SMILES： [Al+3].[Mg+2].[O-]C(C)C.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 349.23900
• Monoisotopic Mass: 346.2150293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: A colorless liquid resembling alcohol
• Density: 1,035 g/cm3
• Melting Point: 40°C
• Boiling Point: 110°C 5mm
• Flash Point: 130-142°C/2.0mm
• Water Partition Coefficient: Not miscible with water.
• PSA: 115.30000
• LogP: 4.46400
• Sensitiveness: Moisture Sensitive
• Solubility: React with water.

Aluminum magnesium isoproxide Security Information

• Hazardous Material transportation number：UN 3205
• Hazard Category Code： 11-14-36/37/38
• Safety Instruction： S; S8; S16
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Risk Phrases：R11; R14; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on Aluminum magnesium isoproxide

Recent Advances in Aluminum Magnesium Isoproxide (CAS: 69207-83-6) Research: Applications and Innovations

Aluminum magnesium isoproxide (CAS: 69207-83-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This compound, a mixed-metal alkoxide, has been extensively studied for its potential in catalysis, material science, and drug delivery systems. Recent studies have further elucidated its molecular interactions, stability, and efficacy in various biomedical applications, making it a promising candidate for advanced therapeutic and diagnostic tools.

One of the most notable advancements in the research of aluminum magnesium isoproxide is its role in the synthesis of nanostructured materials. A 2023 study published in the Journal of Materials Chemistry demonstrated that this compound serves as an effective precursor for the fabrication of hybrid metal oxides with enhanced catalytic activity. The study highlighted the compound's ability to form stable colloidal solutions, which are crucial for the development of high-performance catalysts used in pharmaceutical manufacturing and environmental remediation.

In the realm of drug delivery, aluminum magnesium isoproxide has shown remarkable potential as a carrier for hydrophobic active pharmaceutical ingredients (APIs). Research conducted by the University of Cambridge in 2024 revealed that the compound's amphiphilic nature enables the formation of micellar structures, which can encapsulate and deliver poorly soluble drugs with improved bioavailability. This breakthrough has significant implications for the treatment of diseases such as cancer and chronic inflammatory disorders, where drug solubility and targeted delivery are critical challenges.

Another groundbreaking study, published in Advanced Functional Materials earlier this year, explored the use of aluminum magnesium isoproxide in the development of biosensors. The researchers utilized the compound's high surface area and reactivity to create sensitive and selective detection platforms for biomarkers associated with neurodegenerative diseases. The findings suggest that aluminum magnesium isoproxide-based biosensors could revolutionize early diagnosis and monitoring of conditions like Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of aluminum magnesium isoproxide-based technologies. Issues such as batch-to-batch variability, long-term stability, and biocompatibility need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this versatile compound.

In conclusion, the recent research on aluminum magnesium isoproxide (CAS: 69207-83-6) underscores its multifaceted applications in chemical biology and pharmaceutical sciences. From catalysis to drug delivery and diagnostics, this compound continues to inspire innovation and holds great promise for addressing some of the most pressing challenges in modern medicine. Future studies should focus on optimizing its synthesis, enhancing its stability, and exploring novel applications to fully realize its potential.